![molecular formula C10H18F2N2O2 B6152972 tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate CAS No. 2089320-98-7](/img/no-structure.png)
tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate
Overview
Description
“tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate” is a chemical compound with the CAS Number: 2089320-98-7 . It has a molecular weight of 236.26 . It is available from several suppliers .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-4-10(11,12)6-13-5-7/h7,13H,4-6H2,1-3H3,(H,14,15)/t7-/m1/s1 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 236.26 . It is available in powder form .Scientific Research Applications
Subheading Environmental Persistence and Toxicity of Synthetic Phenolic Antioxidants
Synthetic phenolic antioxidants (SPAs) like tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate are employed in various industries to prolong product shelf life by inhibiting oxidative reactions. Studies have highlighted the environmental occurrence of SPAs, including their detection in indoor dust, outdoor air particulates, sea sediment, river water, and even in human tissues such as fat, serum, urine, breast milk, and fingernails. Notably, SPAs and their transformation products can cause hepatic toxicity, endocrine disruption, and potentially carcinogenic effects, emphasizing the need for future research to focus on novel SPAs with reduced toxicity and environmental impact (Liu & Mabury, 2020).
Decomposition in Cold Plasma Reactors
Subheading Innovative Decomposition of Methyl Tert-Butyl Ether
The compound is extensively utilized as an oxygenate in gasoline, but its environmental release raises significant concerns. Studies exploring the decomposition of methyl tert-butyl ether (MTBE) in cold plasma reactors have shown promising results. Adding hydrogen in a radio frequency (RF) plasma reactor has been proven to enhance the decomposition efficiency and convert MTBE into environmentally safer compounds, presenting a novel method for mitigating its environmental impact (Hsieh et al., 2011).
Purification of Fuel Additives
Subheading Advanced Membrane Techniques for MTBE Separation
Methyl Tert-butyl Ether (MTBE), a widely used fuel additive, presents challenges in purification due to its production process. Advanced membrane techniques, particularly pervaporation, have shown high efficiency in separating MTBE from methanol, a common contaminant in its production. Materials like poly(vinyl alcohol), cellulose acetate, and polyheteroarylenes, along with Mixed Matrix Membranes (MMMs), have demonstrated optimal transport properties and operational stability, marking a significant advancement in the purification of fuel additives (Pulyalina et al., 2020).
Bioremediation and Environmental Fate
Subheading Biodegradation and Environmental Behavior of MTBE
Methyl tert-butyl ether (MTBE) biodegradation and bioremediation have been extensively studied, with evidence supporting its transformation and complete mineralization under aerobic conditions. The metabolic pathway of MTBE involves key intermediates like tert-butyl alcohol (TBA) and 2-hydroxy isobutyric acid (HIBA), with cytochrome P450 or nonhemic monooxygenase identified as the first enzymes in MTBE biodegradation. Bioremediation techniques, including the addition of air, oxygen, or specific microorganisms, have achieved significant removal of MTBE from contaminated sites. Despite past concerns, several biological methods have proven effective for MTBE remediation, marking a critical advancement in environmental protection (Fiorenza & Rifai, 2003).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate involves the reaction of tert-butyl carbamate with 5,5-difluoro-3-piperidinol, followed by protection of the resulting amine with tert-butyloxycarbonyl (BOC) group. The BOC-protected amine is then deprotected to yield the final product.", "Starting Materials": [ "tert-butyl carbamate", "5,5-difluoro-3-piperidinol", "di-tert-butyl dicarbonate", "triethylamine", "dichloromethane", "methanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 5,5-difluoro-3-piperidinol (1.1 equiv) in dichloromethane and add di-tert-butyl dicarbonate (1.2 equiv) and triethylamine (1.2 equiv). Stir the reaction mixture at room temperature for 2 hours.", "Step 2: Add tert-butyl carbamate (1.1 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction with methanol and water and extract the organic layer with dichloromethane. Wash the organic layer with water and dry over sodium sulfate.", "Step 4: Dissolve the crude product in dichloromethane and add trifluoroacetic acid (TFA) to remove the BOC protecting group. Stir the reaction mixture at room temperature for 2 hours.", "Step 5: Quench the reaction with sodium hydroxide and extract the organic layer with dichloromethane. Wash the organic layer with water and dry over sodium sulfate.", "Step 6: Concentrate the organic layer and purify the product by column chromatography to yield tert-butyl N-[(3R)-5,5-difluoropiperidin-3-yl]carbamate." ] } | |
CAS RN |
2089320-98-7 |
Molecular Formula |
C10H18F2N2O2 |
Molecular Weight |
236.3 |
Purity |
95 |
Origin of Product |
United States |
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